Cas no 1783704-75-5 (2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol)

• Product Name: 2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol
• CAS No: 1783704-75-5
• MF: C₁₀H₁₂ClFO₂
• MW: 218.652485847473
• CID: 6793723
• PubChem ID: 84684226
• Update Time: 2025-05-25

2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• MFCD28531693
• 1783704-75-5
• 2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol

• Inchi： 1S/C10H12ClFO2/c1-10(2,13)7-4-6(14-3)5-8(11)9(7)12/h4-5,13H,1-3H3
• InChI Key： CUUBWIGSGRIYKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1F)C(C)(C)O)OC

Computed Properties

• Exact Mass: 218.0509855g/mol
• Monoisotopic Mass: 218.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol

2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol: A Comprehensive Overview

2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol, also known by its CAS number 1783704-75-5, is a versatile organic compound with a complex structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a chloro group, a fluoro group, a methoxy group, and a hydroxyl group attached to a branched carbon chain. Its structure not only imparts interesting chemical properties but also makes it a valuable building block in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol involves a multi-step process that typically begins with the preparation of the aromatic ring. The chlorination and fluorination steps are critical in determining the regioselectivity and stability of the intermediate products. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored alternative routes, such as using microwave-assisted reactions, to enhance the reaction rates and yields.

The physical and chemical properties of this compound are highly dependent on its molecular structure. The presence of electron-withdrawing groups like chlorine and fluorine increases the reactivity of the aromatic ring, making it susceptible to electrophilic substitution reactions. On the other hand, the methoxy group acts as an electron-donating group, which can influence the electronic environment of the molecule and its interaction with other compounds. The hydroxyl group at the propanol position adds to the compound's polarity, enhancing its solubility in polar solvents and its ability to form hydrogen bonds.

In terms of applications, 2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol has found utility in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, recent studies have highlighted its role in developing anti-inflammatory agents and antioxidants due to its ability to modulate cellular signaling pathways. Additionally, this compound is being explored for its potential in drug delivery systems, where its structural features can be exploited to design targeted drug carriers.

The material science sector has also benefited from this compound's unique properties. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Researchers have demonstrated that it can act as a ligand in transition metal complexes, which exhibit enhanced catalytic activity in reactions such as oxidation and hydrogenation. Furthermore, its thermal stability makes it a candidate for high-performance polymers and coatings.

From an environmental perspective, understanding the fate and transport of 1783704-75-5 is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in breaking down its complex structure. However, further research is needed to evaluate its persistence in different environmental compartments and develop strategies for mitigating any adverse effects.

In conclusion, 2-(3-Chloro-2-fluoro-5-methoxyphenyl)propan-2-ol, or CAS number 1783704-75-5, is a multifaceted compound with promising applications across diverse fields. Its intricate structure provides a platform for innovative chemical transformations, while ongoing research continues to uncover new insights into its properties and uses. As scientific advancements progress, this compound is expected to play an increasingly important role in driving innovation and addressing challenges in modern chemistry.